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Introduction

6-Acetonyl-N-methyl-dihydrodecarine is a benzophenanthridine alkaloid isolated from plants

of the Zanthoxylum genus.[1] This natural compound has demonstrated notable biological

activity, including potential as a mosquito larvicide. Specifically, it has shown high efficacy

against the larvae of Anopheles gambiae, a primary vector for malaria.[1] This application note

provides a detailed protocol for assessing the larvicidal potency of 6-Acetonyl-N-methyl-
dihydrodecarine, enabling researchers to standardize its evaluation for vector control

programs.

Compound Details

Compound Name: 6-Acetonyl-N-methyl-dihydrodecarine

CAS Number: 1253740-09-8[2][3][4]

Molecular Formula: C23H21NO5

Source: Isolated from Zanthoxylum lemairei and Zanthoxylum riedelianum roots.

Reported Activity: Exhibited 98.3% mortality against Anopheles gambiae larvae at a

concentration of 250 mg/L after 24 hours.
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Quantitative Data Summary
The following table summarizes hypothetical, yet realistic, dose-response data for 6-Acetonyl-
N-methyl-dihydrodecarine against 3rd instar Aedes aegypti larvae, following a 24-hour

exposure period. This data is presented to illustrate the expected outcomes from the provided

protocol.

Concentration
(mg/L)

Number of Larvae
Tested

Number of Larvae
Survived

Mortality Rate (%)

0 (Control) 100 98 2

50 100 75 25

100 100 52 48

150 100 28 72

200 100 11 89

250 100 2 98

Calculated Potency Values:

LC50: 105.2 mg/L

LC90: 203.5 mg/L

Experimental Protocol: Mosquito Larvicidal Assay
This protocol is adapted from the guidelines established by the World Health Organization

(WHO) for testing mosquito larvicides.

1. Materials and Reagents

6-Acetonyl-N-methyl-dihydrodecarine (analytical grade)

Dimethyl sulfoxide (DMSO)

Deionized water
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Late 3rd or early 4th instar mosquito larvae (e.g., Aedes aegypti, Anopheles gambiae, or

Culex quinquefasciatus)

Glass beakers or disposable plastic cups (250-500 mL)

Micropipettes and sterile tips

Small fish net or strainer

Larval rearing trays

Yeast or fish food for larval nutrition

2. Preparation of Stock Solution

Accurately weigh 10 mg of 6-Acetonyl-N-methyl-dihydrodecarine.

Dissolve the compound in 1 mL of DMSO to prepare a 10,000 mg/L stock solution.

Serially dilute the stock solution with deionized water to prepare the desired test

concentrations. Note: The final concentration of DMSO in the test solutions should not

exceed 1% to avoid solvent-induced toxicity.

3. Mosquito Larvae Rearing

Rear mosquito larvae in enamel or plastic trays containing deionized water.

Maintain the rearing temperature at 27 ± 2°C and a relative humidity of 80 ± 10%.

Provide a photoperiod of 12 hours light and 12 hours dark.

Feed the larvae daily with a small amount of yeast or finely ground fish food.

Use late 3rd or early 4th instar larvae for the bioassay.

4. Larvicidal Bioassay Procedure

Dispense 99 mL of deionized water into each labeled test beaker.
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Add 1 mL of the appropriate dilution of the test compound to achieve the final desired

concentration (e.g., 50, 100, 150, 200, 250 mg/L).

Prepare a control group with 99 mL of deionized water and 1 mL of 1% DMSO solution.

Using a small net or dropper, carefully transfer 25 late 3rd instar larvae into each beaker.

Each concentration, including the control, should be tested in quadruplicate.

Maintain the beakers at 27 ± 2°C for 24 hours.

After the 24-hour exposure period, count the number of dead larvae in each beaker. Larvae

are considered dead if they are immobile and do not respond to gentle probing with a

needle.

5. Data Analysis

Calculate the percentage mortality for each concentration.

If the mortality in the control group is between 5% and 20%, correct the observed mortality

using Abbott's formula: Corrected Mortality (%) = [(% Test Mortality - % Control Mortality) /

(100 - % Control Mortality)] x 100

If the control mortality exceeds 20%, the experiment should be repeated.

Determine the LC50 and LC90 values using probit analysis of the dose-response data.

Experimental Workflow Diagramdot
// Invisible edges for layout edge [style=invis]; stock_sol -> larvae_rearing; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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